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Compound of Interest

Compound Name: Desmethyl Erlotinib

Cat. No.: B1677509 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive guide for the preparation, storage, and

handling of Desmethyl Erlotinib stock solutions using Dimethyl Sulfoxide (DMSO) as the

solvent. Desmethyl Erlotinib (also known as OSI-420 or CP-473,420) is the primary active

metabolite of Erlotinib, a potent inhibitor of the Epidermal Growth Factor Receptor (EGFR)

tyrosine kinase.[1][2] Accurate preparation of stock solutions is critical for ensuring the reliability

and reproducibility of in vitro and in vivo experimental results. These protocols and notes detail

the solubility, stability, and proper handling techniques for both the hydrochloride salt and the

free base forms of Desmethyl Erlotinib.

Quantitative Data Summary
The solubility and recommended storage conditions for Desmethyl Erlotinib in DMSO can

vary between its free base and hydrochloride (HCl) salt forms. The following table summarizes

key quantitative data from various suppliers. It is crucial to use fresh, anhydrous (hygroscopic)

DMSO, as moisture can significantly decrease the solubility of the compound.[1][2][3]
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Parameter
Desmethyl
Erlotinib (Free
Base)

Desmethyl
Erlotinib (HCl Salt)

Notes

Molecular Weight 379.41 g/mol 415.87 g/mol

Max Solubility in

DMSO

125 mg/mL (329.46

mM)

50 - 83 mg/mL

(120.23 - 199.58 mM)

Sonication or gentle

warming may be

required to achieve

maximum solubility.

25 mg/mL

Storage of Solid
-20°C for up to 3

years

-20°C for up to 3

years

Store protected from

moisture.

Stock Solution

Storage
-80°C for 6 months -80°C for 1 year

Aliquot to avoid

repeated freeze-thaw

cycles.

-20°C for 1 month -20°C for 1 month

Experimental Protocol: Stock Solution Preparation
This protocol outlines the steps for preparing a 10 mM stock solution of Desmethyl Erlotinib
(HCl Salt, MW: 415.87 g/mol ) in DMSO. Adjust calculations accordingly for the free base or a

different desired concentration.

Materials:

Desmethyl Erlotinib HCl powder

Anhydrous, high-purity DMSO

Calibrated analytical balance

Sterile, amber glass vial or polypropylene tube

Sterile, small-volume aliquoting tubes
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Pipettors and sterile tips

Vortex mixer

Sonicator (optional)

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Procedure:

Pre-Equilibration: Allow the vial containing the Desmethyl Erlotinib powder to equilibrate to

room temperature for at least 15-20 minutes before opening to prevent condensation of

moisture.

Calculation:

To prepare 1 mL of a 10 mM stock solution, calculate the required mass:

Mass (mg) = Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) x 1000

(mg/g)

Mass (mg) = 0.001 L x 0.010 mol/L x 415.87 g/mol x 1000 mg/g = 4.16 mg

Weighing: Tare the sterile amber vial on the analytical balance. Carefully weigh out 4.16 mg

of Desmethyl Erlotinib HCl powder and add it to the vial.

Dissolution:

Add 1 mL of anhydrous DMSO to the vial containing the powder.

Cap the vial tightly and vortex thoroughly for 2-3 minutes until the solid is completely

dissolved.

If dissolution is slow, brief sonication (5-10 minutes) in a water bath can be used to aid the

process. Visually inspect the solution against a light source to ensure no particulates are

present.
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Aliquoting: To prevent degradation from repeated freeze-thaw cycles, dispense the stock

solution into smaller, single-use aliquots (e.g., 10-50 µL) in sterile polypropylene tubes.

Storage:

For long-term storage (up to 1 year), store the aliquots at -80°C.

For short-term storage (up to 1 month), aliquots can be stored at -20°C.

When ready to use, thaw a single aliquot at room temperature and use it immediately. Do

not refreeze any unused portion of the thawed aliquot.

Visualized Workflows and Pathways
The following diagrams illustrate the experimental workflow for stock solution preparation and

the biological pathway targeted by Desmethyl Erlotinib.
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Caption: Workflow for Desmethyl Erlotinib Stock Solution Preparation.
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Caption: EGFR Signaling Pathway Inhibition by Desmethyl Erlotinib.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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